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Compound of Interest

Compound Name: 7-Methyloct-3-yne-1,5-diol

Cat. No.: B15423263

To: Researchers, Scientists, and Drug Development Professionals
Subject: Comprehensive Review of Thermochemical Data for 7-Methyloct-3-yne-1,5-diol

This technical guide addresses the request for in-depth thermochemical data, experimental
protocols, and related signaling pathways for the compound 7-Methyloct-3-yne-1,5-diol.
Despite a thorough search of available scientific literature and chemical databases, specific
experimental thermochemical data such as enthalpy of formation, entropy, and heat capacity
for 7-Methyloct-3-yne-1,5-diol are not publicly available at this time. The PubChem database
entry for this molecule primarily lists basic physical and chemical properties, such as molecular
weight and computed descriptors.[1]

This document outlines the general methodologies used for determining such data and
provides a framework for the type of information that would be included had the data been
available.

Quantitative Thermochemical Data

No experimental values for the enthalpy of formation, standard entropy, or heat capacity for 7-
Methyloct-3-yne-1,5-diol have been found in the reviewed literature. For novel compounds or
those not extensively studied, these values often must be determined experimentally or
estimated through computational methods.

Table 1: Thermochemical Data for 7-Methyloct-3-yne-1,5-diol
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Property Symbol Value Units Method
Standard Molar
Data Not
Enthalpy of AfH° ) kJ/mol -
_ Available
Formation
Standard Molar Data Not
Se ) J/(mol-K) -
Entropy Available
Molar Heat
Capacity (at Data Not
Cp ) J/(mol-K) -
constant Available
pressure)

Experimental Protocols for Thermochemical Data
Determination

The determination of thermochemical data is achieved through precise calorimetric techniques.
The following outlines the standard experimental approaches that would be employed to
measure the key thermochemical properties of 7-Methyloct-3-yne-1,5-diol.

2.1. Enthalpy of Combustion and Formation

The standard enthalpy of formation in the condensed phase is typically determined from the
enthalpy of combustion, which is measured using bomb calorimetry. For an organic compound
like 7-Methyloct-3-yne-1,5-diol, the experimental workflow would be as follows:
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Caption: Workflow for determining the standard enthalpy of formation.

To obtain the gas-phase enthalpy of formation, the enthalpy of vaporization or sublimation
would need to be measured, typically using Calvet microcalorimetry.[2]

2.2. Heat Capacity and Entropy

The heat capacity of a substance can be measured as a function of temperature using
techniques like differential scanning calorimetry (DSC) or adiabatic calorimetry. The standard
molar entropy is then determined by integrating the heat capacity divided by temperature from
absolute zero (0 K) to the standard temperature of 298.15 K.

Logical Relationship: From Heat Capacity to Entropy
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Caption: Process for calculating standard molar entropy from heat capacity.

Signaling Pathways and Biological Activity
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A search for biological activity or signaling pathways associated with 7-Methyloct-3-yne-1,5-
diol did not yield any specific results. For a novel compound, its biological effects would first
need to be determined through in vitro and in vivo screening assays. Should any activity be
identified, further studies would be required to elucidate the mechanism of action and the
signaling pathways involved.

Conclusion

There is currently a lack of publicly available experimental thermochemical data for 7-
Methyloct-3-yne-1,5-diol. The determination of these properties would require dedicated
experimental studies employing techniques such as bomb calorimetry, Calvet microcalorimetry,
and adiabatic calorimetry. For drug development professionals, understanding these
thermodynamic properties is crucial for predicting compound stability, solubility, and reactivity. It
is recommended that these values be determined experimentally or, as a preliminary step,
estimated using computational chemistry methods to support further research and
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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